Nad+
Nad+
See also: Nadide (preferred); Glucoreg (FDA NDC: 43742-1566) (component of); Reflux (FDA NDC: 43742-1630) (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
53-84-9
VCID:
VC20741042
InChI:
InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
SMILES:
Array
Molecular Formula:
C21H27N7O14P2
Molecular Weight:
663.4 g/mol
Nad+
CAS No.: 53-84-9
Cat. No.: VC20741042
Molecular Formula: C21H27N7O14P2
Molecular Weight: 663.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | See also: Nadide (preferred); Glucoreg (FDA NDC: 43742-1566) (component of); Reflux (FDA NDC: 43742-1630) (component of) ... View More ... |
|---|---|
| CAS No. | 53-84-9 |
| Molecular Formula | C21H27N7O14P2 |
| Molecular Weight | 663.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [[(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphate |
| Standard InChI | InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1 |
| Standard InChI Key | BAWFJGJZGIEFAR-NNYOXOHSSA-N |
| Isomeric SMILES | C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)N |
| Canonical SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)N |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 140.0 - 142.0 °C |
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